N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H23N3O5S3/c1-2-30-18-6-3-5-16-13-19(31-21(16)18)17-14-33-23(24-17)25-22(27)15-8-10-26(11-9-15)34(28,29)20-7-4-12-32-20/h3-7,12-15H,2,8-11H2,1H3,(H,24,25,27)
• InChI Key: UPMASQXUFUYTCL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4CCN(CC4)S(=O)(=O)C5=CC=CS5
• Molecular Formula: C23H23N3O5S3
• Molecular Weight: 517.6 g/mol

Description

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H23N3O5S3 and its molecular weight is 517.63. The purity is usually 95%.
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Scientific Research Applications

GyrB ATPase Inhibition and Antituberculosis Activity

Research has shown that certain thiazole-aminopiperidine hybrid analogues are effective inhibitors of Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase. These compounds, synthesized from aryl thioamides, demonstrate significant antituberculosis activity and low cytotoxicity. This suggests potential applications of similar compounds in treating tuberculosis infections (Jeankumar et al., 2013).

Synthesis and Biological Evaluation of Novel Compounds

Novel chemical structures synthesized from related compounds, such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, have been explored for their cyclooxygenase inhibition and analgesic and anti-inflammatory activities. Some of these compounds showed high inhibitory activity on cyclooxygenase-2 selectivity and significant anti-inflammatory activity (Abu‐Hashem et al., 2020).

Antibacterial and Antifungal Activities

Another study focused on the synthesis and biological properties of new piperidine substituted benzothiazole derivatives. These compounds showed good antibacterial and antifungal activities, indicating their potential use in developing new antimicrobial agents (Shafi et al., 2021).

Alternative Synthesis Routes and Antimicrobial Activity

Alternative synthesis routes have been explored for producing compounds with similar structures. These methods have led to the creation of compounds with notable antimicrobial properties, suggesting potential for pharmaceutical applications in combating bacterial infections (Shahinshavali et al., 2021).

Applications in Anticancer Research

Further, certain derivatives have shown promise in anticancer research. For instance, some novel 1,2-dihydropyridine, thiophene, and thiazole derivatives with a biologically active sulfone moiety exhibited significant in vitro anticancer activity against human breast cancer cell lines (Al-Said et al., 2011).